(E)-3-(furan-2-yl)-N-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)acrylamide

• IUPAC Name: (E)-3-(furan-2-yl)-N-[[1-(oxolan-3-yl)piperidin-4-yl]methyl]prop-2-enamide
• InChI: InChI=1S/C17H24N2O3/c20-17(4-3-16-2-1-10-22-16)18-12-14-5-8-19(9-6-14)15-7-11-21-13-15/h1-4,10,14-15H,5-9,11-13H2,(H,18,20)/b4-3+
• InChI Key: GBQAVIRNBFUCEH-ONEGZZNKSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C=CC2=CC=CO2)C3CCOC3
• Isomeric SMILES: C1CN(CCC1CNC(=O)/C=C/C2=CC=CO2)C3CCOC3
• Molecular Formula: C17H24N2O3
• Molecular Weight: 304.4 g/mol
• CAS No.: 2035036-71-4

Description

(E)-3-(furan-2-yl)-N-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)acrylamide is a useful research compound. Its molecular formula is C17H24N2O3 and its molecular weight is 304.39. The purity is usually 95%.
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Scientific Research Applications

Chemical Structure and Packing

(E)-3-(furan-2-yl)-N-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)acrylamide and its closely related compounds are pivotal in the preparation of redox-active polymers. They comprise an acrylamide group appended to a 2,2,6,6-tetramethyl-substituted piperidine-1-oxyl radical or a piperidinyl chair. The packing in these structures is primarily influenced by hydrogen bonds, which play a significant role in the three-dimensional extension of the structure (Goswami et al., 2015).

Enantioselective Synthesis

The compound has been involved in the enantioselective synthesis under microwave radiation, using filamentous marine and terrestrial-derived fungi. This process leads to the formation of products with a CN-bearing stereogenic center, showcasing the compound's potential in enantioselective reactions mediated by microorganisms (Jimenez et al., 2019).

Pharmacological Evaluation

Novel derivatives of the compound have been synthesized and their pharmacological properties, including antidepressant and antianxiety activities, have been evaluated. This indicates the potential use of this compound in developing therapeutic agents (Kumar et al., 2017).

Synthesis and Polymerization

The compound and its derivatives have been synthesized and used in the polymerization process. The creation of multifunctional (meth)acrylamides containing a hindered piperidine and a hydroxyl group, and their subsequent polymerization, showcases the compound's versatility in material science (Ling & Habicher, 2001).

Applications in Bioorganic Chemistry

Derivatives of this compound have been synthesized and evaluated for their antagonist activity against the urotensin-II receptor. This implies potential applications in bioorganic chemistry and drug development targeting specific receptors (Lim et al., 2019).